1-(3-Chlorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-6-(4-methoxyphenyl)-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C20H15ClN2O2/c1-25-18-8-5-15(6-9-18)19-10-7-16(12-22)20(24)23(19)13-14-3-2-4-17(21)11-14/h2-11H,13H2,1H3
• InChI Key: OMWCLBBWESTGIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(C(=O)N2CC3=CC(=CC=C3)Cl)C#N
• Molecular Formula: C20H15ClN2O2
• Molecular Weight: 350.8 g/mol

Description

1-(3-Chlorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (hereinafter referred to as “Compound A”) is a synthetic compound that has been studied for its potential applications in the scientific research field. Compound A is a member of the group of compounds known as pyridinecarbonitrile derivatives and is characterized by its presence of a carbon-nitrogen double bond. Compound A has been studied for its potential applications in medicinal chemistry, drug design, and biochemistry.

Scientific Research Applications

Physicochemical Properties

Some novel dihydropyridine derivatives, including derivatives similar to the target compound, have been synthesized and characterized. The study by Baluja and Talaviya (2016) focused on measuring the densities, viscosities, and ultrasonic velocities of these compounds in dimethyl sulfoxide at various temperatures and molalities. This research provides insights into the solute-solvent and solute-solute interactions, which are critical in understanding the structural properties of the compound (Baluja & Talaviya, 2016).

Crystal Structure Determination

The crystal structure of derivatives similar to the specified compound has been analyzed. Moustafa and Girgis (2007) synthesized related compounds and determined their structures using X-ray data. Such structural analysis helps in understanding the molecular configuration, bond lengths, valency angles, and hydrogen bonding, which are crucial for potential applications in material science and chemistry (Moustafa & Girgis, 2007).

Synthesis and Chemical Reactions

Understanding the synthesis and potential reactions of the compound is essential for its application in chemical research. Azuma et al. (2003) described the chlorination and subsequent reactions of a similar compound, providing a basis for understanding the chemical behavior and potential applications of 1-(3-Chlorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (Azuma et al., 2003).

Optical and Quantum Electronic Properties

El-Menyawy, Zedan, and Nawar (2019) conducted a study on pyrazolo[4,3-b]pyridine derivatives, closely related to the target compound, focusing on their thermal stability, polycrystalline structure, and optical band gaps. This research is significant for understanding the electronic properties of similar compounds, which can be applied in the development of electronic and optoelectronic devices (El-Menyawy, Zedan, & Nawar, 2019).

Safety and Hazards

It is considered hazardous due to its flammability, acute oral toxicity, and potential skin and eye irritation.